(6aS)-3,6a,10-trihydroxy-6a,7-dihydrobenzo[b]indeno[1,2-d]pyran-9(6H)-one

• Molecular Formula: C16H12O5
• Molecular Weight: 284.26 g/mol
• IUPAC Name: (6aS)-6a,9,10-trihydroxy-6,7-dihydroindeno[2,1-c]chromen-3-one
• InChI: InChI=1S/C16H12O5/c17-9-1-2-10-14(4-9)21-7-16(20)6-8-3-12(18)13(19)5-11(8)15(10)16/h1-5,18-20H,6-7H2/t16-/m1/s1
• InChI Key: PGERTGWKXFAEFR-MRXNPFEDSA-N
• Isomeric SMILES: C1C2=CC(=C(C=C2C3=C4C=CC(=O)C=C4OC[C@@]31O)O)O
• SMILES: C1C2=CC(=C(C=C2C3=C4C=CC(=O)C=C4OCC31O)O)O
• Synonyms: brazilein

Description

Brazilein is a organic heterotetracyclic compound that is a red pigment obtained from the wood of Caesalpinia echinata (Brazil-wood) or Caesalpinia sappan (sappan-wood). It has a role as a histological dye, a biological pigment, an immunosuppressive agent, a plant metabolite, an anti-inflammatory agent, an antibacterial agent, an antineoplastic agent, an antioxidant, an EC 1.14.18.1 (tyrosinase) inhibitor, an EC 3.4.24.24 (gelatinase A) inhibitor and an EC 3.6.3.9 (Na(+)/K(+)-transporting ATPase) inhibitor. It is an organic heterotetracyclic compound, a tertiary alcohol, a member of phenols, an enol and a member of quinomethanes.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A variety of methods have been developed for synthesizing derivatives of 6H-dibenzo[b,d]pyran-6-one, involving reactions like domino Pechmann–dehydration, Rh(III)-catalyzed C-H bond arylation, and biomimetic strategies. These methods emphasize metal-free procedures, mild reaction conditions, and satisfactory yields (Chen et al., 2012); (Yang et al., 2015).

• Structural and Spectroscopic Analysis : Detailed structural and spectroscopic analyses have been conducted on various 6H-dibenzo[b,d]pyran-6-one derivatives, which are crucial for understanding their chemical properties and potential applications (Zhang et al., 2005).

Biological and Pharmacological Studies

• Anticancer Properties : Certain derivatives of 6H-dibenzo[b,d]pyran-6-one have shown pronounced activities against cancer cells, suggesting their potential as chemotherapeutic agents (Zhang et al., 2005).

• Enzyme Modulation : Studies have shown that compounds like urolithin-A, a derivative of 6H-dibenzo[b,d]pyran-6-one, can modulate phase I and II detoxifying enzymes in colon cancer cells, indicating a role in cancer prevention (González‐Sarrías et al., 2009).

• Gene Expression and Cell Cycle Regulation : Ellagic acid and its metabolites, including derivatives of 6H-dibenzo[b,d]pyran-6-one, have been found to arrest cell growth and modulate gene expression related to MAPK signaling, indicating potential in cancer therapeutics (González‐Sarrías et al., 2009).

Miscellaneous Applications

• Hyaluronidase Inhibition : Compounds derived from 6H-dibenzo[b,d]pyran-6-one have shown inhibitory activity against hyaluronidase, suggesting potential therapeutic applications (Jeong et al., 2009).

• Chemokine Receptor Activity : Some phenolic derivatives of 6H-dibenzo[b,d]pyran have demonstrated weak activity against the chemokine receptor CCR5, which is involved in immune response regulation (Cao et al., 2003).